4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene
Overview
Description
4-Bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene, also known as BMFTB, is a compound that has recently been studied for its potential applications in various scientific research fields. BMFTB is a colorless, volatile liquid with a boiling point of 81°C and a melting point of -80°C. It is a highly reactive compound, and has been found to be useful in a variety of applications such as synthesis and analysis of organic molecules, as well as in the development of new drugs.
Mechanism of Action
The mechanism of action of 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene is not fully understood. However, it is believed that the compound has an effect on the enzymes involved in the synthesis of organic molecules, as well as in the development of new drugs. In addition, 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene has been found to have an effect on the structure and function of proteins, as well as on the replication and transcription of DNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene are not yet fully understood. However, studies have shown that the compound has an effect on the enzymes involved in the synthesis of organic molecules, as well as in the development of new drugs. In addition, 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene has been found to have an effect on the structure and function of proteins, as well as on the replication and transcription of DNA.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene in lab experiments include its high reactivity and volatility, as well as its ability to be synthesized through a variety of methods. However, the compound is also limited by its toxicity, as well as its potential to cause adverse health effects in humans.
Future Directions
The potential future directions for the use of 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene include further research into its biochemical and physiological effects, as well as its potential applications in the development of new drugs. In addition, further research into the mechanism of action of 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene is needed in order to better understand its effects on the enzymes involved in the synthesis of organic molecules, as well as its effects on the structure and function of proteins. Finally, further research into the potential toxicity of 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene is also needed in order to ensure that it can be used safely in lab experiments.
Synthesis Methods
4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene can be synthesized by a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the reaction of bromine and 1-methyl-2-(2,2,2-trifluoroethyl)benzene, while enzymatic synthesis involves the use of enzymes to catalyze the reaction. In addition, 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene can also be synthesized through the use of a palladium-catalyzed reaction.
Scientific Research Applications
4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene has been found to be useful in a variety of scientific research applications. It has been used in the synthesis of organic molecules, as well as in the development of new drugs. 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene has also been used in the analysis of biochemical and physiological processes, as well as in the study of the structure and function of proteins. In addition, 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene has also been used in the study of DNA replication and transcription, as well as in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene involves the bromination of 1-methyl-2-(2,2,2-trifluoroethyl)benzene using bromine in the presence of a Lewis acid catalyst.", "Starting Materials": [ "1-methyl-2-(2,2,2-trifluoroethyl)benzene", "Bromine", "Lewis acid catalyst (such as FeBr3 or AlBr3)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add the Lewis acid catalyst to the solvent in a reaction flask.", "Add 1-methyl-2-(2,2,2-trifluoroethyl)benzene to the reaction flask and stir the mixture.", "Slowly add bromine to the reaction flask while stirring the mixture.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool and then filter off the solid product.", "Wash the solid product with a suitable solvent (such as ethanol or water) to remove any impurities.", "Dry the product under vacuum to obtain 4-bromo-1-methyl-2-(2,2,2-trifluoroethyl)benzene." ] } | |
CAS RN |
1889523-79-8 |
Molecular Formula |
C9H8BrF3 |
Molecular Weight |
253.1 |
Purity |
95 |
Origin of Product |
United States |
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